N-benzyl-2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-benzyl-2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C21H18ClN5O2S/c22-17-8-6-16(7-9-17)14-30-20-11-10-18-24-26(21(29)27(18)25-20)13-19(28)23-12-15-4-2-1-3-5-15/h1-11H,12-14H2,(H,23,28)
• InChI Key: LZLKHCPZMJQMTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SCC4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol

Description

“N-benzyl-2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide” is a chemical compound. It contains a 1,2,4-triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds involves the use of 3-amino-1,2,4-triazole. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a nitrogenous heterocyclic moiety with the molecular formula C2H3N3.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole-containing compounds are diverse. For instance, 4-Chlorobenzyl bromide undergoes carbonylation in the presence of dimer of chloro (1,5-cyclooctadiene)rhodium (I) to yield the corresponding phenylacetic acid.

Mechanism of Action

Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The future research directions could involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.